Cas no 78917-44-9 (Ethyl 3-Benzofuran-2-yl-3-oxo-propionate)

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate is a versatile organic compound characterized by its benzofuran core and ketoester functionality. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the construction of heterocyclic frameworks. The presence of both the benzofuran moiety and the reactive β-ketoester group allows for diverse transformations, including cyclizations and condensations, enabling access to pharmacologically relevant scaffolds. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multistep syntheses. The compound is particularly useful in medicinal chemistry and materials science for developing novel compounds with tailored properties.
Ethyl 3-Benzofuran-2-yl-3-oxo-propionate structure
78917-44-9 structure
Product Name:Ethyl 3-Benzofuran-2-yl-3-oxo-propionate
CAS No:78917-44-9
MF:C13H12O4
MW:232.231984138489
MDL:MFCD04114373
CID:562574
PubChem ID:12777066
Update Time:2025-06-07

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(benzofuran-2-yl)-3-oxopropanoate
    • 2-Benzofuranpropanoicacid, b-oxo-, ethyl ester
    • ETHYL 3-(1-BENZOFURAN-2-YL)-3-OXOPROPANOATE
    • Ethyl 3-(benzofuran-2-yl)-3-oxopropionate
    • 2-benzofuranyl ethyloxycarbonylmethyl ketone
    • 3-benzofuran-2-yl-3-oxo-propionic acid ethyl ester
    • 3-Benzofuran-2-yl-3-oxo-propionsaeure-aethylester
    • Ethyl (2-benzofuroyl)-acetate
    • ethyl 3-(benzo[b]furan-2-yl)-3-oxopropanoate
    • ethyl coumariloylacetate
    • Ethyl 3-benzofuran-2-yl-3-oxo-propionate
    • ETHYL3-BENZOFURAN-2-YL-3-OXO-PROPIONATE
    • FT-0689885
    • Ethyl3-(benzofuran-2-yl)-3-oxopropanoate
    • SCHEMBL4502411
    • 78917-44-9
    • DBSJYHCDGBZOEP-UHFFFAOYSA-N
    • AKOS005202396
    • MFCD04114373
    • AB18177
    • DTXSID40509587
    • CS-0340613
    • AC-7803
    • Ethyl β-oxo-2-benzofuranpropanoate (ACI)
    • Ethyl 3-Benzofuran-2-yl-3-oxo-propionate
    • MDL： MFCD04114373
    • Inchi： 1S/C13H12O4/c1-2-16-13(15)8-10(14)12-7-9-5-3-4-6-11(9)17-12/h3-7H,2,8H2,1H3
    • InChI Key： DBSJYHCDGBZOEP-UHFFFAOYSA-N
    • SMILES： O=C(CC(C1=CC2C(=CC=CC=2)O1)=O)OCC

Computed Properties

  • Exact Mass: 232.07400
  • Monoisotopic Mass: 232.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 329.8 ℃ at 760 mmHg
  • Flash Point: 153.3±20.9 °C
  • Refractive Index: 1.564
  • PSA: 56.51000
  • LogP: 2.56870
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Security Information

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Pricemore >>

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Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Production Method

Production Method 1

41717-28-6 41717-28-6
78917-44-9 78917-44-9
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  45 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  30 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Catalytic, Cascade Ring-Opening Benzannulations of 2,3-Dihydrofuran O,O- and N,O-Acetals
Aponte-Guzman, Joel; Phun, Lien H.; Cavitt, Marchello A.; Taylor, J. Evans Jr.; Davy, Jack C.; et al, Chemistry - A European Journal, 2016, 22(30), 10405-10409

Production Method 2

1646-26-0 1646-26-0
78917-44-9 78917-44-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Diethyl carbonate ;  100 °C
Reference
Copper-Mediated Oxidative Transformation of N-Allyl Enamine Carboxylates toward Synthesis of Azaheterocycles
Toh, Kah Kah; Biswas, Anup; Wang, Yi-Feng; Tan, Yun Yun; Chiba, Shunsuke, Journal of the American Chemical Society, 2014, 136(16), 6011-6020

Production Method 3

3199-61-9 3199-61-9
78917-44-9 78917-44-9
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol
Reference
Synthesis of 4-(2-benzofuranyl)coumarins
Deshpande, A. R.; Paradkar, M. V., Indian Journal of Chemistry, 1988, (6), 524-6

Production Method 4

638-07-3 638-07-3
90-02-8 90-02-8
78917-44-9 78917-44-9
Reaction Conditions
Reference
A one-step synthesis of ethyl (2-benzofuroyl)acetates
Lamotte, Genevieve; Demerseman, Pierre; Royer, Rene, Synthesis, 1984, (12), 1068-70

Production Method 5

1646-27-1 1646-27-1
78917-44-9 78917-44-9
Reaction Conditions
1.1 Reagents: Sodium hydride
Reference
Ketocoumarins. A new class of triplet sensitizers
Specht, Donald P.; Martic, Peter A.; Farid, Samir, Tetrahedron, 1982, 38(9), 1203-11

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Raw materials

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Preparation Products

Ethyl 3-Benzofuran-2-yl-3-oxo-propionate Related Literature

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